![molecular formula C11H12N2O6 B1455566 N-[4-(ethoxycarbonyl)-2-nitrophenyl]glycine CAS No. 1081513-23-6](/img/structure/B1455566.png)
N-[4-(ethoxycarbonyl)-2-nitrophenyl]glycine
Overview
Description
Scientific Research Applications
1. Chemical Kinetic Investigations of Neurotransmitter Receptors
- Photolabile Derivative of Beta-Alanine for Glycine Receptor Study : A study developed a new photolabile derivative of beta-alanine using a 2-methoxy-5-nitrophenyl derivative. This compound allows for the investigation of the glycine receptor's chemical kinetic mechanism in the microsecond time domain. It does not activate, inhibit, or potentiate the response of glycine receptors in rat hippocampal neurons to glycine (Niu et al., 1996).
2. Synthesis and Characterization of Neurotransmitter Derivatives
- 2-Methoxy-5-nitrophenyl Glycine Ester (Caged Glycine) : Another paper reports on the synthesis of a photosensitive blocking group for the carboxyl function of neurotransmitters like glycine. This compound, termed caged glycine, is rapidly photolyzed by a laser pulse, useful for kinetic investigations of neurotransmitter receptors (Ramesh et al., 1993).
3. Synthesis of Amino Acid Conjugates
- Synthesis of Glycine and Taurine Conjugates : An improved method for synthesizing glycine and taurine conjugates of bile acids using N-ethoxycarbonyl-2-ethoxy-1,2-dihydroquinoline was developed. This methodology yields chromatographically pure conjugates, significant for pharmaceutical applications (Tserng et al., 1977).
4. Peptide Nucleic Acid Synthesis
- Synthesis of N-[2-(Fmoc)aminoethyl]glycine Esters : The synthesis of benzyl, allyl, and 4-nitrobenzyl esters of N-[2-(Fmoc)aminoethyl]glycine has been described. These esters are integral in the synthesis of peptide nucleic acid monomers and are useful in the field of molecular biology (Wojciechowski & Hudson, 2008).
Safety and Hazards
properties
IUPAC Name |
2-(4-ethoxycarbonyl-2-nitroanilino)acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2O6/c1-2-19-11(16)7-3-4-8(12-6-10(14)15)9(5-7)13(17)18/h3-5,12H,2,6H2,1H3,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IOJCFTJBMNJGLJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=C(C=C1)NCC(=O)O)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2O6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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